2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole

• Molecular Formula: C21H17ClN2O2
• Molecular Weight: 364.8 g/mol
• IUPAC Name: 2-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-1H-benzimidazole
• InChI: InChI=1S/C21H17ClN2O2/c1-25-20-12-15(21-23-17-4-2-3-5-18(17)24-21)8-11-19(20)26-13-14-6-9-16(22)10-7-14/h2-12H,13H2,1H3,(H,23,24)
• InChI Key: PXRTZWRQSBNHEW-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C2=NC3=CC=CC=C3N2)OCC4=CC=C(C=C4)Cl

Description

2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole, also known as CBM-40, is a benzimidazole derivative that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole has been shown to have various biochemical and physiological effects. It has been reported to inhibit the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in tissue remodeling.

Advantages and Limitations for Lab Experiments

2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various studies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its effects in animal models of various diseases, such as lung fibrosis and breast cancer. Additionally, 2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole could be modified to improve its efficacy and reduce any potential side effects.

Synthesis Methods

The synthesis of 2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole has been reported using different methods, including the reaction of 4-chlorobenzyl alcohol with 3-methoxyaniline followed by cyclization with o-phenylenediamine. Another method involves the reaction of 4-chlorobenzyl chloride with 3-methoxyaniline and o-phenylenediamine in the presence of a base.

Scientific Research Applications

2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-fibrotic effects. In a study on lung fibrosis, 2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole was found to inhibit the proliferation and migration of fibroblasts, which are responsible for the formation of scars in the lungs. In another study on breast cancer, 2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-1H-benzimidazole was found to induce apoptosis, or programmed cell death, in cancer cells.